4-(3-Methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one

Specification

• CAS No.: 796067-52-2
• Molecular Formula: C16H14N2OS3
• Molecular Weight: 346.48
• IUPAC Name: 4-(3-methylphenyl)-5-sulfanylidene-8,10-dithia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
• Standard InChI: InChI=1S/C16H14N2OS3/c1-9-4-2-5-10(8-9)18-14(19)12-11-6-3-7-21-15(11)22-13(12)17-16(18)20/h2,4-5,8H,3,6-7H2,1H3,(H,17,20)
• Standard InChI Key: WBEMGSHYTHCTMY-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(NC2=S)SC4=C3CCCS4

Introduction

4-(3-Methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one is a complex organic compound belonging to the class of thioether and diazatricyclic compounds. These compounds are known for their diverse biological activities and structural complexity. The synthesis of this compound typically involves multi-step chemical reactions that require specific reagents and conditions.

Synthesis Overview

The synthesis of 4-(3-Methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one involves several key steps, including the formation of the tricyclic core and the introduction of the sulfanyl group. The detailed synthesis methods are crucial for replicating the process successfully, as they involve precise control over reaction conditions such as temperature, pressure, and solvent choice.

Table: Comparison of Similar Compounds

Compound	Biological Activity	Application Area
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Antimitotic against human tumor cells	Cancer Research
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Potential anti-inflammatory	Inflammation Studies
4-(3-Methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one	Potential diverse biological activities	Under Investigation